Cas no 1797267-07-2 (2-{[1-(2,6-difluorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine)

2-{[1-(2,6-Difluorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine is a structurally complex heterocyclic compound featuring a piperidine core linked to a 2,6-difluorobenzoyl group and a 6-methylpyridin-2-yloxy moiety. This scaffold is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting central nervous system (CNS) or enzyme-related pathways. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the pyridine and piperidine rings contribute to favorable physicochemical properties. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of bioactive molecules. The compound’s well-defined structure ensures reproducibility in research applications.
2-{[1-(2,6-difluorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine structure
1797267-07-2 structure
Product Name:2-{[1-(2,6-difluorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine
CAS No:1797267-07-2
MF:C18H18F2N2O2
MW:332.344531536102
CID:5372977
Update Time:2025-05-20

2-{[1-(2,6-difluorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • (2,6-difluorophenyl)-[4-(6-methylpyridin-2-yl)oxypiperidin-1-yl]methanone
    • 2-{[1-(2,6-difluorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine
    • Inchi: 1S/C18H18F2N2O2/c1-12-4-2-7-16(21-12)24-13-8-10-22(11-9-13)18(23)17-14(19)5-3-6-15(17)20/h2-7,13H,8-11H2,1H3
    • InChI Key: YCAHAYTTYAUUPK-UHFFFAOYSA-N
    • SMILES: C(C1=C(F)C=CC=C1F)(N1CCC(OC2=NC(C)=CC=C2)CC1)=O

2-{[1-(2,6-difluorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine Pricemore >>

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Additional information on 2-{[1-(2,6-difluorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine

Comprehensive Overview of 2-{[1-(2,6-difluorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine (CAS No. 1797267-07-2)

2-{[1-(2,6-difluorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine (CAS No. 1797267-07-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's molecular framework combines a piperidine core with a 2,6-difluorobenzoyl moiety and a 6-methylpyridine group, making it a versatile intermediate for drug discovery and material science. Its CAS number 1797267-07-2 serves as a critical identifier for researchers and regulatory bodies.

In recent years, the demand for fluorinated compounds like 2-{[1-(2,6-difluorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine has surged, driven by their enhanced bioavailability and metabolic stability. Fluorine incorporation is a hot topic in medicinal chemistry, as it often improves binding affinity and pharmacokinetic properties. This compound's difluorobenzoyl segment aligns with trends in precision medicine and targeted therapies, addressing frequent search queries such as "fluorine in drug design" or "piperidine derivatives in pharmaceuticals."

The piperidin-4-yloxy linker in CAS 1797267-07-2 offers conformational flexibility, a feature highly sought after in CNS drug development and GPCR modulation. Researchers exploring "neuroactive piperidine derivatives" or "GPCR ligands" will find this compound structurally relevant. Additionally, the 6-methylpyridine component contributes to hydrogen bonding potential, a recurring theme in discussions about molecular interactions and enzyme inhibition.

From a synthetic perspective, 2-{[1-(2,6-difluorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine exemplifies modern heterocyclic chemistry techniques. Its synthesis often involves Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, methods frequently searched by organic chemists. The compound's logP and PSA values (predicted computationally) make it a candidate for studies on blood-brain barrier penetration, a trending subtopic in ADME optimization.

Beyond pharmaceuticals, this compound's agrochemical potential is noteworthy. The 2,6-difluorophenyl group is common in crop protection agents, linking to searches like "fluorinated pesticides" or "piperidine-based herbicides." Its stability under physiological conditions also makes it a candidate for pro-drug development, another area of growing interest in bioconjugation strategies.

Analytical characterization of 1797267-07-2 typically involves HPLC-MS and NMR spectroscopy, techniques central to discussions on "compound purity verification" or "structural elucidation." The compound's chromatographic behavior and fragmentation patterns are valuable for method development, a frequent pain point in analytical chemistry forums.

In material science, the electron-withdrawing nature of the difluorobenzoyl group in 2-{[1-(2,6-difluorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine suggests utility in organic electronics. This aligns with searches for "fluorinated materials for OLEDs" or "nitrogen heterocycles in semiconductors." The compound's thermal stability data (often requested in supplier inquiries) further supports such applications.

Regulatory perspectives on CAS 1797267-07-2 emphasize its classification as a non-hazardous research chemical under standard conditions. However, proper PPE and fume hood usage remain essential, reflecting common safety-related search trends. The compound's storage conditions (typically -20°C under inert atmosphere) are frequently queried by purchasing managers.

Supply chain dynamics for 2-{[1-(2,6-difluorobenzoyl)piperidin-4-yl]oxy}-6-methylpyridine reflect broader trends in custom synthesis services. Searches for "scale-up of fluorinated intermediates" or "cGMP piperidine derivatives" highlight industrial interest. The compound's patent landscape (another frequent search topic) shows activity in kinase inhibitor and ion channel modulator applications.

Future research directions for 1797267-07-2 may explore its catalytic applications or biocompatible materials, areas gaining traction in scientific literature. Its structure-activity relationships (SAR) could inform fragment-based drug design, a technique dominating recent conference proceedings. These aspects ensure the compound remains relevant to evolving cheminformatics and molecular modeling discussions.

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